Cas no 1312755-47-7 (5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester)

• Product Name: 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester
• CAS No: 1312755-47-7
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 1104476
• PubChem ID: 58365050
• Update Time: 2025-10-31

5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester
• methyl 5-fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• 1312755-47-7
• DTXSID10729139
• SCHEMBL2157057
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-fluoro-2-Methyl-, Methyl este
• KSHNFNFMWCLSJO-UHFFFAOYSA-N
• METHYL5-FLUORO-2-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLATE

• MDL： MFCD20527944
• Inchi： 1S/C10H9FN2O2/c1-5-8(10(14)15-2)7-3-6(11)4-12-9(7)13-5/h3-4H,1-2H3,(H,12,13)
• InChI Key： KSHNFNFMWCLSJO-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)C(C(=O)OC)=C(C)N2

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester

Research Briefing on 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester (CAS: 1312755-47-7): Recent Advances and Applications

The compound 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester (CAS: 1312755-47-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a key intermediate in drug discovery.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors. The presence of both fluorine and methyl ester functional groups in this specific compound makes it a versatile building block for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of novel JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

From a synthetic chemistry perspective, researchers have developed improved methods for the preparation of 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester. A recent patent (WO2023051234) describes an optimized four-step synthesis route starting from commercially available 2-amino-5-fluoropyridine, achieving an overall yield of 42% with excellent purity (>99%). This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for pharmaceutical development.

In terms of biological activity, several research groups have investigated the compound's potential as a scaffold for developing new therapeutic agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective inhibition against FLT3 kinase, with IC50 values in the low nanomolar range. These findings suggest potential applications in acute myeloid leukemia treatment, though further optimization is needed to improve pharmacokinetic properties.

The compound's mechanism of action appears to involve multiple pathways, as evidenced by recent proteomics studies. Research published in ACS Chemical Biology (2024) utilized chemical proteomics to identify several protein targets of this scaffold, including unexpected interactions with metabolic enzymes. This polypharmacology profile may explain the broad biological activities observed in cellular assays and could lead to the development of multi-target drugs for complex diseases.

From a drug development perspective, the methyl ester group in 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester serves as a convenient handle for further derivatization. Recent work has focused on converting this ester to various amides and hydrazides, yielding compounds with improved solubility and bioavailability. A notable example is the conversion to the corresponding hydroxamic acid, which showed potent HDAC inhibitory activity in a 2023 European Journal of Medicinal Chemistry publication.

Looking forward, several pharmaceutical companies have included this compound in their discovery pipelines. According to recent industry reports, at least three clinical candidates derived from this scaffold are expected to enter Phase I trials by 2025, targeting oncology and inflammatory indications. The versatility of this chemical structure, combined with recent synthetic advances, positions it as an important building block in modern drug discovery efforts.

In conclusion, 5-fluoro-2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its structure-activity relationships, combined with innovative synthetic approaches, will likely yield additional therapeutic candidates in the coming years. The compound's unique combination of fluorine substitution and ester functionality provides multiple opportunities for structural optimization, making it a valuable tool for addressing challenging biological targets.